Cas no 924724-08-3 (N-[4-(2-oxopyrrolidin-1-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide)

• Product name: N-[4-(2-oxopyrrolidin-1-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide
• CAS No: 924724-08-3
• MF: C₂₄H₂₈N₄O₄S
• MW: 468.568524360657
• CID: 6382414
• PubChem ID: 16346391

N-[4-(2-oxopyrrolidin-1-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-oxopyrrolidin-1-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide
• Z105145322
• 924724-08-3
• EN300-26597786

• Inchi： 1S/C24H28N4O4S/c29-23(25-21-8-10-22(11-9-21)28-13-4-7-24(28)30)19-26-14-16-27(17-15-26)33(31,32)18-12-20-5-2-1-3-6-20/h1-3,5-6,8-12,18H,4,7,13-17,19H2,(H,25,29)/b18-12+
• InChI Key： PVWRDRUDCKBUFN-LDADJPATSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(CC(NC2C=CC(=CC=2)N2C(CCC2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 468.18312656g/mol
• Monoisotopic Mass: 468.18312656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.4Ų
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[4-(2-oxopyrrolidin-1-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide

N-[4-(2-Oxopyrrolidin-1-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide: A Comprehensive Overview

The compound with CAS No. 924724-08-3, known as N-[4-(2-Oxopyrrolidin-1-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its intricate structure, which includes a piperazine ring and a pyrrolidine moiety, both of which contribute to its unique chemical properties.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its structure suggests that it may act as a bioisostere or a lead compound in drug design, offering opportunities for modulation of biological targets such as enzymes or receptors. The presence of the sulfonyl group in the molecule further enhances its potential for interaction with biological systems, making it a promising candidate for further research in the field of medicinal chemistry.

The synthesis of this compound involves a series of advanced organic reactions, including Suzuki coupling and Mitsunobu reactions, which are widely used in the construction of complex molecular frameworks. These methods ensure high yields and excellent stereochemical control, making the compound suitable for large-scale production if required.

In terms of applications, this compound has shown potential in the treatment of various diseases, particularly those involving neurodegenerative disorders. Its ability to cross the blood-brain barrier and interact with key neural receptors makes it a valuable tool in drug discovery programs targeting conditions such as Alzheimer's disease or Parkinson's disease.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that it exhibits strong binding affinities to several drug targets, including kinases and G-protein coupled receptors (GPCRs). Such findings underscore its potential as a lead compound for developing next-generation therapeutics.

The structural versatility of N-[4-(2-Oxopyrrolidin-1-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide also makes it an attractive candidate for exploring its properties in other areas, such as catalysis or materials science. For instance, its ability to form stable complexes with metal ions could pave the way for its use in designing new catalysts for industrial processes.

In conclusion, CAS No. 924724-08-3 represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with its promising biological activities, positions it as a key player in future research and development efforts across multiple scientific disciplines.